(1S,3s)-N-((5-(sec-butylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide

• IUPAC Name: N-[[5-butan-2-ylsulfanyl-4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C26H36N4OS/c1-3-18(2)32-25-29-28-23(30(25)10-9-19-7-5-4-6-8-19)17-27-24(31)26-14-20-11-21(15-26)13-22(12-20)16-26/h4-8,18,20-22H,3,9-17H2,1-2H3,(H,27,31)
• InChI Key: LKCDBNRTYPUXKR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NN=C(N1CCC2=CC=CC=C2)CNC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C26H36N4OS
• Molecular Weight: 452.7 g/mol

Description

(1S,3s)-N-((5-(sec-butylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C26H36N4OS and its molecular weight is 452.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Chemistry

Catalytic Synthesis of N-Aryladamantane-1-carboxamides : N-Aryl(benzyl)adamantane-1-carboxamides were synthesized with yields of 54–87% through a reaction involving adamantane-1-carboxylic acid and aromatic amines, demonstrating the compound's relevance in material chemistry and synthesis processes (E. V. Shishkin et al., 2020).

Coordination Polymers and Metal-Organic Frameworks

Functionalized adamantane tectons in mixed-ligand copper(II) metal-organic frameworks : The study explored bistriazoles and adamantane-based frameworks for constructing heteroleptic copper(II) metal-organic frameworks, showcasing the utility of adamantane derivatives in developing coordination polymers with potential applications in catalysis and molecular recognition (G. A. Senchyk et al., 2013).

Advanced Polymeric Materials

Synthesis of polyamide-imides containing adamantyl groups : A new diimide-dicarboxylic acid with adamantyl group was synthesized, leading to the creation of polyamide-imides (PAIs) by direct polycondensation. These PAIs exhibited properties like solubility in various solvents, amorphous nature, high glass transition temperatures, and robust thermal stability, indicating their potential for advanced material applications (D. Liaw & Been-Yang Liaw, 2001).

Antibacterial Agents

Broad-Spectrum Antibacterial Candidates : Two novel N′-heteroarylidene-1-carbohydrazide derivatives were synthesized and showed potent antibacterial activity with minimal inhibitory concentration values around 0.5–2.0 μg/mL, underscoring the compound's potential as a base for developing new antibacterial agents (L. H. Al-Wahaibi et al., 2020).